Anticholinergic Syndrome
Anticholinergic Syndrome
Anticholinergic syndrome
ICD: T50.995AOntology ID: DOID:0060010
Description
Anticholinergic syndrome is a toxidrome resulting from anticholinergic agent overdose or adverse drug reactions, characterized by peripheral and central nervous system effects. Symptoms include mydriasis, dry mucous membranes, flushed skin, hyperthermia, urinary retention, ileus, tachycardia, and altered mental status ranging from agitation to delirium, hallucinations, and coma. Diagnosis is clinical, often supported by toxicology screening. Management focuses on supportive care, gastric decontamination if indicated, and antidotes like physostigmine for severe central symptoms.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
ACHE
基因: ACHEEnzyme
CHRM2
基因: CHRM2Receptor
CHRM3
基因: CHRM3Receptor
CHRM1
基因: CHRM1Receptor
CHRM4
基因: CHRM4
CHRM5
基因: CHRM5
SLC18A3
基因: SLC18A3
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确
Statistics
Treatment Compounds3
Metadata
Created At2/2/2026
Updated At2/12/2026


